![molecular formula C15H15ClN2O2 B4763937 1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine](/img/structure/B4763937.png)
1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine
Overview
Description
1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine, also known as CPP, is a chemical compound that has been widely studied for its potential use in scientific research. CPP has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.
Mechanism of Action
1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine acts as a competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and learning and memory. By blocking the NMDA receptor, 1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine can modulate the activity of other neurotransmitter systems, including dopamine and serotonin.
Biochemical and Physiological Effects:
1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine has been found to have a variety of biochemical and physiological effects, including the modulation of pain perception, the regulation of mood and emotion, and the promotion of neuroplasticity and neurogenesis. 1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine has also been found to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a range of diseases and conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine in lab experiments is its specificity for the NMDA receptor, which allows researchers to study the effects of NMDA receptor modulation on a range of physiological and biochemical processes. However, 1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine has some limitations as a research tool, including its potential toxicity and the need for careful dosing and administration.
Future Directions
There are many potential future directions for research on 1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine, including studies on its potential therapeutic uses in a range of diseases and conditions, including chronic pain, depression, and neurodegenerative diseases. Other potential areas of research include studies on the mechanisms of addiction and the effects of 1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine on the immune system and inflammation.
Scientific Research Applications
1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine has been used in a wide range of scientific research applications, including studies on the mechanisms of pain and addiction, as well as studies on the nervous system and neurodegenerative diseases. 1-{[5-(3-chlorophenyl)-3-isoxazolyl]carbonyl}piperidine has also been used as a tool for studying the effects of drugs and other compounds on the brain and nervous system.
properties
IUPAC Name |
[5-(3-chlorophenyl)-1,2-oxazol-3-yl]-piperidin-1-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O2/c16-12-6-4-5-11(9-12)14-10-13(17-20-14)15(19)18-7-2-1-3-8-18/h4-6,9-10H,1-3,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDSOSTLCJMOZQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=NOC(=C2)C3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[5-(3-Chlorophenyl)-1,2-oxazole-3-carbonyl]piperidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2-bromophenoxy)acetyl]pyrrolidine](/img/structure/B4763868.png)
![4-allyl-3-[(4-isopropylphenoxy)methyl]-5-[(3-methoxybenzyl)thio]-4H-1,2,4-triazole](/img/structure/B4763874.png)
![N-[1-(4-sec-butylphenyl)ethyl]-N'-[3-(methylthio)phenyl]urea](/img/structure/B4763881.png)
![N-(4-acetylphenyl)-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide](/img/structure/B4763922.png)
![N-{1-[(3-chlorophenoxy)methyl]-1H-pyrazol-4-yl}-1-ethyl-1H-pyrazole-4-sulfonamide](/img/structure/B4763939.png)
![4-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-1-(3-methylphenyl)-3,5-pyrazolidinedione](/img/structure/B4763954.png)
![2-cyano-3-{4-[(3-phenyl-2-propen-1-yl)oxy]phenyl}-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acrylamide](/img/structure/B4763961.png)
![1-(2-chlorobenzyl)-4-({1-[(2,5-dimethylphenoxy)methyl]-1H-pyrazol-3-yl}carbonyl)piperazine](/img/structure/B4763967.png)
